Cas no 63674-11-3 (N-(4-methoxyphenyl)methylcyclohexanamine)

N-(4-Methoxyphenyl)methylcyclohexanamine is a cyclohexylamine derivative featuring a 4-methoxyphenyl substituent, offering a balanced combination of lipophilicity and electronic modulation due to its methoxy group. This structural configuration enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis, where controlled steric and electronic properties are critical. The compound's stability under standard conditions and compatibility with further functionalization make it a versatile building block for developing bioactive molecules. Its well-defined purity and consistent performance ensure reliability in research and industrial applications, particularly in the design of amine-based ligands or pharmacophores.
N-(4-methoxyphenyl)methylcyclohexanamine structure
63674-11-3 structure
Product Name:N-(4-methoxyphenyl)methylcyclohexanamine
CAS No:63674-11-3
MF:C14H21NO
MW:219.322643995285
CID:960668
PubChem ID:274796
Update Time:2025-05-27

N-(4-methoxyphenyl)methylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

    • N-(4-methoxybenzyl)cyclohexanamine
    • N-[(4-methoxyphenyl)methyl]cyclohexanamine
    • N-Cyclohexyl-4-methoxybenzylamine
    • starbld0029101
    • TimTec1_002572
    • Oprea1_144226
    • Oprea1_279932
    • MLS000061444
    • (4-Methoxybenzyl)cyclohexylamine
    • HMS1541E20
    • HMS2445H18
    • NSC121076
    • STK049930
    • SMR000069854
    • Z57202677
    • CS-0302816
    • AB00089007-01
    • F3146-4497
    • DTXSID00298142
    • A1-24251
    • N-CYCLOHEXYL-N-(4-METHOXYBENZYL)AMINE
    • SCHEMBL5561106
    • CHEMBL1410634
    • AKOS000233847
    • DS-011830
    • NCGC00071967-02
    • NSC-121076
    • 63674-11-3
    • AG-690/11822064
    • N-{[4-(methyloxy)phenyl]methyl}cyclohexanamine
    • N-(4-methoxyphenyl)methylcyclohexanamine
    • Inchi: 1S/C14H21NO/c1-16-14-9-7-12(8-10-14)11-15-13-5-3-2-4-6-13/h7-10,13,15H,2-6,11H2,1H3
    • InChI Key: XBULMJLIEXHYQR-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CNC1CCCCC1

Computed Properties

  • Exact Mass: 219.162314293g/mol
  • Monoisotopic Mass: 219.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 21.3

N-(4-methoxyphenyl)methylcyclohexanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N300176-100mg
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$ 70.00 2022-06-03
TRC
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$ 295.00 2022-06-03
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$ 455.00 2022-06-03
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